N-(2-chlorobenzyl)-1'-(cyclopropylcarbonyl)-1,4'-bipiperidine-3-carboxamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-1-[1-(cyclopropanecarbonyl)piperidin-4-yl]piperidine-3-carboxamide
• InChI: InChI=1S/C22H30ClN3O2/c23-20-6-2-1-4-17(20)14-24-21(27)18-5-3-11-26(15-18)19-9-12-25(13-10-19)22(28)16-7-8-16/h1-2,4,6,16,18-19H,3,5,7-15H2,(H,24,27)
• InChI Key: HFYFBFGQHYHYFV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2CCN(CC2)C(=O)C3CC3)C(=O)NCC4=CC=CC=C4Cl
• Molecular Formula: C22H30ClN3O2
• Molecular Weight: 403.9 g/mol

Description

N-(2-chlorobenzyl)-1'-(cyclopropylcarbonyl)-1,4'-bipiperidine-3-carboxamide is a chemical compound that has gained significant attention in scientific research. This compound is commonly referred to as CC3 and belongs to the class of piperidine-based compounds. CC3 has shown promising results in various studies, indicating its potential as a therapeutic agent for various diseases.

Mechanism of Action

CC3 acts as a competitive inhibitor of the dopamine transporter, which is responsible for the reuptake of dopamine from the synaptic cleft. By inhibiting the dopamine transporter, CC3 increases the concentration of dopamine in the synaptic cleft, leading to an increase in dopamine signaling.
Biochemical and Physiological Effects:
CC3 has been found to have various biochemical and physiological effects. Studies have shown that CC3 can increase the release of dopamine in the brain, leading to an increase in dopamine signaling. CC3 has also been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.

Advantages and Limitations for Lab Experiments

CC3 has several advantages for lab experiments. It is relatively easy to synthesize and has shown promising results in various studies. However, CC3 also has some limitations. Its mechanism of action is not yet fully understood, and more research is needed to determine its safety and efficacy.

Future Directions

There are several future directions for the research of CC3. One potential direction is to study its potential as a therapeutic agent for various neurological disorders, such as Parkinson's disease and schizophrenia. Another potential direction is to investigate its potential as an anti-cancer agent. Further research is also needed to determine the safety and efficacy of CC3 in humans.
In conclusion, CC3 is a promising compound that has shown potential as a therapeutic agent for various diseases. Its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of CC3 as a therapeutic agent.

Synthesis Methods

The synthesis of CC3 involves the reaction of 1,4'-bipiperidine-3-carboxylic acid with cyclopropylcarbonyl chloride in the presence of a base. The resulting product is then treated with 2-chlorobenzylamine to obtain CC3.

Scientific Research Applications

CC3 has been extensively studied for its potential therapeutic applications. Studies have shown that CC3 can act as a potent inhibitor of the dopamine transporter, which plays a crucial role in the regulation of dopamine levels in the brain. CC3 has also been found to inhibit the growth of cancer cells, indicating its potential as an anti-cancer agent.